Cas no 184686-02-0 (Neochlorogenin 6-O-β-D-xylopyranosyl -(1→3)-β-D-quinovopyranoside)

• Product name: Neochlorogenin 6-O-β-D-xylopyranosyl -(1→3)-β-D-quinovopyranoside
• CAS No: 184686-02-0
• MF: C₃₈H₆₂O₁₂
• MW: 710.89
• CID: 4879741
• PubChem ID: 44559497

Neochlorogenin 6-O-β-D-xylopyranosyl -(1→3)-β-D-quinovopyranoside Chemical and Physical Properties

Names and Identifiers

• CHEMBL507463
• 184686-02-0
• AKOS040763372
• Neochlorogenin 6-O-??-D-xylopyranosyl-(1??3)-??-D-quinovopyranoside
• Neochlorogenin 6-O-β-D-xylopyranosyl -(1→3)-β-D-quinovopyranoside

• Inchi： InChI=1S/C38H62O12/c1-17-6-11-38(46-15-17)18(2)28-27(50-38)14-23-21-13-26(24-12-20(39)7-9-36(24,4)22(21)8-10-37(23,28)5)48-35-32(44)33(29(41)19(3)47-35)49-34-31(43)30(42)25(40)16-45-34/h17-35,39-44H,6-16H2,1-5H3
• InChI Key： SZRYARBVBSFVQW-UHFFFAOYSA-N
• SMILES： CC1C2C(CC3C4CC(OC5OC(C)C(O)C(OC6OCC(O)C(O)C6O)C5O)C5CC(O)CCC5(C)C4CCC23C)OC11CCC(C)CO1

Computed Properties

• Exact Mass: 710.42412741g/mol
• Monoisotopic Mass: 710.42412741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 50
• Rotatable Bond Count: 4
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 22
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 177Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins

Additional information on Neochlorogenin 6-O-β-D-xylopyranosyl -(1→3)-β-D-quinovopyranoside

Neochlorogenin 6-O-β-D-xylopyranosyl-(1→3)-β-D-quinovopyranoside and Its Significance in Modern Research

Neochlorogenin 6-O-β-D-xylopyranosyl-(1→3)-β-D-quinovopyranoside, a complex glycoside compound with the CAS number 184686-02-0, has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate carbohydrate structure, plays a crucial role in various biological pathways and has been the subject of extensive research in recent years. The study of such glycosides not only contributes to our understanding of natural product chemistry but also opens new avenues for drug development and therapeutic applications.

The chemical structure of Neochlorogenin 6-O-β-D-xylopyranosyl-(1→3)-β-D-quinovopyranoside is highly sophisticated, featuring a disaccharide moiety linked through a (1→3) glycosidic bond. This specific connectivity is rare and has been found to influence the molecule's biological activity significantly. The presence of both xylose and quinovose units in its structure makes it a unique candidate for studying carbohydrate-protein interactions, which are fundamental to many biological processes.

Recent advancements in glycoscience have highlighted the importance of such complex glycosides in drug discovery. Neochlorogenin 6-O-β-D-xylopyranosyl-(1→3)-β-D-quinovopyranoside has been identified as a potential lead compound for developing novel therapeutic agents. Its unique structural features suggest that it may interact with specific enzymes and receptors, making it a promising candidate for treating various diseases, including metabolic disorders and inflammatory conditions.

In vitro studies have demonstrated that Neochlorogenin 6-O-β-D-xylopyranosyl-(1→3)-β-D-quinovopyranoside exhibits remarkable bioactivity. For instance, research has shown that it can modulate the activity of key enzymes involved in sugar metabolism. This modulation could have therapeutic implications for conditions such as diabetes and obesity, where metabolic dysregulation is a primary concern. Additionally, its ability to interact with cellular receptors suggests potential applications in anti-inflammatory therapies.

The synthesis of Neochlorogenin 6-O-β-D-xylopyranosyl-(1→3)-β-D-quinovopyranoside presents significant challenges due to its complex structure. However, recent innovations in synthetic chemistry have made it possible to produce this glycoside on a scalable basis. These advancements have not only facilitated further research but also opened up possibilities for its commercial development as a pharmaceutical agent. The ability to synthesize such complex molecules accurately is crucial for ensuring their efficacy and safety in therapeutic applications.

The pharmacological properties of Neochlorogenin 6-O-β-D-xylopyranosyl-(1→3)-β-D-quinovopyranoside are being actively investigated in preclinical studies. These studies aim to elucidate its mechanism of action and assess its potential as a drug candidate. Preliminary results indicate that it may have significant therapeutic benefits, particularly in the treatment of metabolic and inflammatory diseases. However, further research is needed to fully understand its pharmacokinetics and potential side effects before it can be translated into clinical use.

The role of carbohydrates in biological systems is increasingly recognized as critical to health and disease. Neochlorogenin 6-O-β-D-xylopyranosyl-(1→3)-β-D-quinovopyranoside exemplifies how these complex molecules can influence various physiological processes. By studying such compounds, researchers can gain insights into the fundamental mechanisms underlying many diseases and develop targeted therapies that address these mechanisms directly.

The future prospects for Neochlorogenin 6-O-β-D-xylopyranosyl-(1→3)-β-D-quinovopyranoside are promising, with ongoing research expected to yield new therapeutic applications. As our understanding of glycoscience continues to evolve, compounds like this one are likely to play an increasingly important role in medicine. The development of novel glycosidase inhibitors, for example, could lead to new treatments for diseases caused by carbohydrate metabolism disorders.

In conclusion, Neochlorogenin 6-O-β-D-xylopyranosyl-(1→3)-β-D-quinovopyranoside represents a significant advancement in the field of pharmaceutical chemistry. Its unique structure and bioactivity make it a valuable tool for both research and drug development. As further studies uncover its full potential, this glycoside is poised to contribute significantly to the treatment of various diseases and improve human health outcomes.